Cas no 923189-08-6 (2-amino-N-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 2-amino-N-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 923189-08-6
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• MDL: MFCD08444656
• CID: 4665155
• PubChem ID: 16228120
• Update Time: 2025-06-23

2-amino-N-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-[2-(2-thienyl)ethyl]-
• 2-amino-N-[2-(thiophen-2-yl)ethyl]benzamide
• 2-amino-N-2-(thiophen-2-yl)ethylbenzamide

• MDL： MFCD08444656
• Inchi： 1S/C13H14N2OS/c14-12-6-2-1-5-11(12)13(16)15-8-7-10-4-3-9-17-10/h1-6,9H,7-8,14H2,(H,15,16)
• InChI Key： GGWKXTOKKAXOFX-UHFFFAOYSA-N
• SMILES： C(NCCC1SC=CC=1)(=O)C1=CC=CC=C1N

Additional information on 2-amino-N-2-(thiophen-2-yl)ethylbenzamide

Professional Introduction to 2-amino-N-2-(thiophen-2-yl)ethylbenzamide (CAS No. 923189-08-6)

2-amino-N-2-(thiophen-2-yl)ethylbenzamide, with the CAS number 923189-08-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the incorporation of a thiophene ring and an aminoethyl side chain, contribute to its unique chemical properties and biological interactions.

The benzamide moiety is a well-known pharmacophore in drug discovery, often associated with analgesic, anti-inflammatory, and anticancer properties. The presence of a thiophene ring in 2-amino-N-2-(thiophen-2-yl)ethylbenzamide enhances its potential as a scaffold for developing novel therapeutic agents. Thiophene derivatives are known for their stability and ability to interact with various biological targets, making them valuable in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The structure of 2-amino-N-2-(thiophen-2-yl)ethylbenzamide presents an attractive framework for modulating such targets. For instance, studies have shown that benzamide derivatives can inhibit enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory pathways.

The aminoethyl side chain in this compound adds an additional layer of complexity, enabling various functional modifications that can fine-tune its biological activity. This flexibility makes 2-amino-N-2-(thiophen-2-yl)ethylbenzamide a promising candidate for structure-based drug design. Researchers have employed computational methods such as molecular docking and molecular dynamics simulations to explore its interactions with potential targets. These studies have revealed that the compound can bind effectively to enzymes and receptors involved in disease pathways, suggesting its therapeutic potential.

One of the most compelling aspects of 2-amino-N-2-(thiophen-2-yl)ethylbenzamide is its potential in oncology research. Benzamide derivatives have been extensively studied for their ability to inhibit kinases and other enzymes that drive tumor growth and progression. The thiophene ring enhances the compound's ability to penetrate the cell membrane, improving its bioavailability and efficacy. Preclinical studies have demonstrated that derivatives of this class can induce apoptosis in cancer cells while minimizing toxicity to healthy cells.

The development of novel antibiotics has also benefited from the exploration of benzamide derivatives. Resistance to existing antibiotics poses a significant challenge globally, necessitating the discovery of new therapeutic agents. The unique structure of 2-amino-N-2-(thiophen-2-yl)ethylbenzamide allows it to interact with bacterial enzymes in ways that existing antibiotics do not. This has led to investigations into its efficacy against multidrug-resistant bacterial strains, offering hope for addressing the growing problem of antibiotic resistance.

In addition to its applications in human medicine, 2-amino-N-2-(thiophen-2-yl)ethylbenzamide has shown promise in veterinary medicine. Research indicates that similar compounds can be effective in treating animal diseases without causing significant side effects. This has opened up new avenues for developing treatments for livestock and companion animals, contributing to global health initiatives.

The synthesis of 2-amino-N-2-(thiophen-2-yl)ethylbenzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies on its biological activity. Techniques such as high-throughput screening (HTS) have been employed to rapidly identify derivatives with enhanced potency and selectivity.

The regulatory landscape for pharmaceutical compounds like 2-amino-N-2-(thiophen-2-yl)ethylbenzamide is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for the safe and effective development of new drugs. Compliance with these regulations ensures that compounds undergo rigorous testing before being approved for clinical use.

Ethical considerations are also paramount in pharmaceutical research involving compounds like 2-amino-N-2-(thiophen-2-yl)ethylbenzamide. Researchers must adhere to strict ethical standards when conducting animal studies and clinical trials involving human participants. Transparent reporting of results, including both positive and negative findings, is essential for maintaining public trust and advancing scientific knowledge.

The future prospects for 2-amino-N-2-(thiophen-2-yliethylbenzamide) are bright, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academia, industry, and regulatory bodies will be crucial in translating laboratory discoveries into viable treatments for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in modern medicine.